Cas no 854637-10-8 (4-(Aminomethyl)phenylmethanesulfonamide Hydrochloride)

• Product Name: 4-(Aminomethyl)phenylmethanesulfonamide Hydrochloride
• CAS No: 854637-10-8
• MF: C₈H₁₃ClN₂O₂S
• MW: 236.719019651413
• MDL: MFCD08239598
• CID: 4778419
• PubChem ID: 16293902
• Update Time: 2026-02-27

4-(Aminomethyl)phenylmethanesulfonamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[4-(aminomethyl)phenyl]methanesulfonamide hydrochloride
• [4-(AMINOMETHYL)PHENYL]METHANESULFONAMIDE HYDROCHLORIDE
• 1-[4-(Aminomethyl)phenyl]methanesulfonamide, HCl
• [4-(aminomethyl)phenyl]methanesulfonamide;hydrochloride
• 1-[4-(aminomethyl)phenyl]methanesulfonamide hydrochloride, AldrichCPR
• 4-(Aminomethyl)phenylmethanesulfonamide Hydrochloride

• MDL： MFCD08239598
• Inchi： 1S/C8H12N2O2S.ClH/c9-5-7-1-3-8(4-2-7)6-13(10,11)12;/h1-4H,5-6,9H2,(H2,10,11,12);1H
• InChI Key： NZHFBIIOIVWHGD-UHFFFAOYSA-N
• SMILES： Cl.S(CC1C=CC(CN)=CC=1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 237
• Topological Polar Surface Area: 94.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-(Aminomethyl)phenylmethanesulfonamide Hydrochloride

Introduction to 4-(Aminomethyl)phenylmethanesulfonamide Hydrochloride (CAS No. 854637-10-8) in Modern Chemical and Pharmaceutical Research

4-(Aminomethyl)phenylmethanesulfonamide Hydrochloride, identified by the chemical abstracts service number 854637-10-8, represents a significant compound in the realm of medicinal chemistry and drug discovery. This compound belongs to the class of sulfonamides, which have long been recognized for their diverse biological activities and therapeutic potential. The structural motif of 4-(aminomethyl)phenylmethanesulfonamide incorporates both an amine group and a sulfonamide moiety, features that are frequently exploited to modulate biological targets with high specificity and efficacy.

The sulfonamide functional group is particularly noteworthy due to its ability to interact with biological systems through hydrogen bonding, dipole-dipole interactions, and other non-covalent forces. This versatility makes sulfonamides valuable scaffolds for designing molecules that can engage with enzymes, receptors, and other cellular components. In the case of 4-(aminomethyl)phenylmethanesulfonamide Hydrochloride, the presence of an amine substituent at the phenyl ring further enhances its potential for molecular recognition by allowing for additional hydrogen bonding opportunities and conformational flexibility.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with unprecedented accuracy. The use of 4-(aminomethyl)phenylmethanesulfonamide Hydrochloride as a lead molecule has been explored in several high-throughput screening campaigns aimed at identifying novel therapeutic agents. Its structural features make it a promising candidate for further optimization in the development of drugs targeting inflammatory diseases, metabolic disorders, and infectious diseases.

In particular, the sulfonamide core has been extensively studied for its antimicrobial properties. The mechanism by which sulfonamides exert their effects often involves inhibition of bacterial enzymes such as dihydropteroate synthase (DHPS), which is critical for folic acid synthesis in microorganisms. While traditional sulfonamides have faced challenges related to resistance, derivatives like 4-(aminomethyl)phenylmethanesulfonamide Hydrochloride offer the potential to overcome these limitations through structural modifications that enhance binding affinity while minimizing toxicity.

The hydrochloride salt form of this compound improves its solubility in aqueous media, making it more suitable for formulation into pharmaceutical products such as tablets, capsules, or injectable solutions. This solubility profile is crucial for ensuring adequate bioavailability and pharmacokinetic properties, which are essential factors in drug development. Furthermore, the hydrochloride form enhances the stability of the active pharmaceutical ingredient (API), allowing for longer shelf life and easier handling during manufacturing processes.

Current research in the field of medicinal chemistry has highlighted the importance of hybrid molecules that combine multiple pharmacophoric elements into a single scaffold. 4-(Aminomethyl)phenylmethanesulfonamide Hydrochloride exemplifies this approach by integrating both an amine group and a sulfonamide moiety into a phenyl-based core. Such hybrid structures often exhibit enhanced biological activity compared to individual components due to synergistic effects between different functional groups.

One area where this compound shows particular promise is in the treatment of neurological disorders. Sulfonamides have been shown to cross the blood-brain barrier (BBB) under certain conditions, making them attractive candidates for central nervous system (CNS) drug development. The presence of an amine group in 4-(aminomethyl)phenylmethanesulfonamide Hydrochloride may further facilitate BBB penetration by enabling interactions with specific transporters or receptors involved in neuronal uptake.

The synthesis of 4-(aminomethyl)phenylmethanesulfonamide Hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions at the phenolic hydroxyl group followed by sulfonylation with methanesulfonyl chloride, followed by conversion to the hydrochloride salt. Advances in green chemistry principles have also led to the development of more sustainable synthetic methods that minimize waste generation and reduce reliance on hazardous reagents.

In conclusion, 4-(aminomethyl)phenylmethanesulfonamide Hydrochloride (CAS No. 854637-10-8) represents a versatile and promising compound in modern chemical and pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents with applications ranging from infectious diseases to neurological disorders. As research continues to uncover new biological targets and mechanisms of action, compounds like this are likely to play an increasingly important role in drug discovery and development efforts worldwide.